Cas no 1344566-04-6 ((2R)-4-(3-chloro-2-fluorophenyl)butan-2-amine)

• Product Name: (2R)-4-(3-chloro-2-fluorophenyl)butan-2-amine
• CAS No: 1344566-04-6
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 6295569
• PubChem ID: 131587196
• Update Time: 2025-10-29

(2R)-4-(3-chloro-2-fluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-chloro-2-fluorophenyl)butan-2-amine
• EN300-1983866
• 1344566-04-6

• Inchi： 1S/C10H13ClFN/c1-7(13)5-6-8-3-2-4-9(11)10(8)12/h2-4,7H,5-6,13H2,1H3/t7-/m1/s1
• InChI Key： OIDRHJMHNCNXQE-SSDOTTSWSA-N
• SMILES： ClC1=CC=CC(=C1F)CC[C@@H](C)N

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(3-chloro-2-fluorophenyl)butan-2-amine

Compound CAS No. 1344566-04-6: (2R)-4-(3-chloro-2-fluorophenyl)butan-2-amine

The compound with CAS No. 1344566-04-6, commonly referred to as (2R)-4-(3-chloro-2-fluorophenyl)butan-2-amine, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically secondary amines, and features a chiral center at the second carbon atom of the butanamine backbone. The presence of a fluorine and chlorine substituent on the aromatic ring introduces unique electronic and steric properties, making it an interesting candidate for further research and development.

Structural Analysis and Synthesis

The synthesis of (2R)-4-(3-chloro-2-fluorophenyl)butan-2-amine typically involves multi-step organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and stereoselective reductions. Recent advancements in asymmetric catalysis have enabled the efficient preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral environments such as drug discovery. Researchers have also explored alternative routes using microwave-assisted synthesis to enhance reaction efficiency and reduce production time.

Pharmacological Applications

Recent studies have highlighted the potential of (2R)-4-(3-chloro-2-fluorophenyl)butan-2-amine as a lead compound in the development of novel therapeutic agents. Its unique structure allows for interactions with various biological targets, including G-protein coupled receptors (GPCRs) and enzyme inhibitors. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated its activity as a potent antagonist for certain ion channels, suggesting its potential in treating neurological disorders such as epilepsy and chronic pain.

Materials Science Applications

Beyond pharmacology, this compound has shown promise in materials science applications. Its ability to act as a chiral catalyst in asymmetric hydrogenation reactions has been extensively studied. A research team from the University of California reported that (2R)-4-(3-chloro-2-fluorophenyl)butan-2-amine can significantly enhance the enantioselectivity of certain industrial processes, reducing waste and improving product quality. This finding aligns with the growing demand for sustainable chemical manufacturing practices.

Toxicological and Environmental Considerations

As with any chemical compound, understanding the environmental impact and toxicity profile of (2R)-4-(3-chloro-2-fluorophenyl)butan-2-amine is essential for its responsible use. Recent toxicological studies conducted by the European Chemicals Agency (ECHA) indicate that this compound exhibits low acute toxicity but may pose risks under specific conditions of prolonged exposure. Efforts are underway to develop greener synthesis routes that minimize environmental footprint while maintaining high yields.

Future Directions

The future of (2R)-4-(3-chloro-2-fluorophenyl)butan-2-amine lies in its continued exploration across diverse fields. Collaborative research between academia and industry is expected to unlock new applications in drug delivery systems, advanced materials, and biotechnology. Additionally, leveraging artificial intelligence for predictive modeling could accelerate its optimization for specific therapeutic or industrial uses.

In conclusion, (2R)-4-(3-chloro-2-fluorophenyl)butan-2-amine, with CAS No. 1344566-04-6, represents a versatile molecule with vast potential across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure that it remains at the forefront of scientific innovation.